Cas no 185853-14-9 (Cyclohexanecarboxaldehyde,4-(3-methyl-2,9-dioxo-1,6-dioxaspiro[4.4]nona-3,7-dien-8-yl)-, trans-)

• Product Name: Cyclohexanecarboxaldehyde,4-(3-methyl-2,9-dioxo-1,6-dioxaspiro[4.4]nona-3,7-dien-8-yl)-, trans-
• CAS No: 185853-14-9
• Molecular Formula: C₁₅H₁₆O₅
• Molecular Weight: 276.28454
• CID: 199183
• PubChem ID: 10378718

Cyclohexanecarboxaldehyde,4-(3-methyl-2,9-dioxo-1,6-dioxaspiro[4.4]nona-3,7-dien-8-yl)-, trans- Properties

Names and Identifiers

• Cyclohexanecarboxaldehyde,4-(3-methyl-2,9-dioxo-1,6-dioxaspiro[4.4]nona-3,7-dien-8-yl)-, trans-
• 4-(3-methyl-2,9-dioxo-1,6-dioxaspiro[4.4]nona-3,7-dien-8-yl)cyclohexane-1-carbaldehyde
• Nidulal
• 4-(8-Methyl-4,7-dioxo-1,6-dioxaspiro[4.4]nona-2,8-dien-3-yl)cyclohexanecarbaldehyde
• J-011918
• DTXSID90439007
• 185853-14-9
• M02204
• DTXCID20389829
• 4-(3-methyl-2,9-dioxo-1,6-dioxaspiro(4.4)nona-3,7-dien-8-yl)cyclohexane-1-carbaldehyde

• InChIKey： NQSKLGFKNUGTFE-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H16O5/c1-9-6-15(20-14(9)18)13(17)12(8-19-15)11-4-2-10(7-16)3-5-11/h6-8,10-11H,2-5H2,1H3
• SMILES： O=CC1CCC(C2=COC3(C=C(C)C(=O)O3)C2=O)CC1

Computed Properties

• Exact Mass: 276.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 276.09977361g/mol
• Heavy Atom Count: 20
• Complexity: 537
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• LogP: 1.67430
• PSA: 69.67000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketals